Cas no 5431-42-5 (1,3-bis[benzyl(methyl)amino]propan-2-ol)

1,3-bis[benzyl(methyl)amino]propan-2-ol structure
5431-42-5 structure
Product Name:1,3-bis[benzyl(methyl)amino]propan-2-ol
CAS No:5431-42-5
MF:C19H26N2O
MW:298.422544956207
CID:940627
PubChem ID:224691
Update Time:2025-04-19

1,3-bis[benzyl(methyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis[benzyl(methyl)amino]propan-2-ol
    • 1,3-bis-(benzyl-methyl-amino)-propan-2-ol
    • 2-propanol, 1,3-bis[methyl(phenylmethyl)amino]-
    • AC1L5DHH
    • AC1Q77EC
    • CHEMBL394827
    • CTK5A0465
    • HMS3091D11
    • NSC13387
    • 5431-42-5
    • SMR001547804
    • NSC-13387
    • DTXSID80279611
    • MLS002638318
    • Inchi: 1S/C19H26N2O/c1-20(13-17-9-5-3-6-10-17)15-19(22)16-21(2)14-18-11-7-4-8-12-18/h3-12,19,22H,13-16H2,1-2H3
    • InChI Key: XKIQVOMLRXPKJW-UHFFFAOYSA-N
    • SMILES: OC(CN(C)CC1C=CC=CC=1)CN(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.20468
  • Monoisotopic Mass: 298.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • Density: 1.073
  • Boiling Point: 431.3°C at 760 mmHg
  • Flash Point: 199.3°C
  • Refractive Index: 1.579
  • PSA: 26.71
  • LogP: 2.61130
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